Diethyl 4-aminoquinoline-3,6-dicarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Diethyl 4-aminoquinoline-3,6-dicarboxylate is a compound with a molecular weight of 288.3 and a molecular formula of C15 H16 N2 O4 . It is a derivative of quinoline, a heterocyclic compound that is an important construction motif for the development of new drugs .
Synthesis Analysis
The synthesis of quinoline derivatives, such as Diethyl 4-aminoquinoline-3,6-dicarboxylate, has been achieved through numerous synthetic routes due to its wide range of biological and pharmacological activities . The synthesis of related compounds involves multistep synthetic routes .Molecular Structure Analysis
The molecular structure of Diethyl 4-aminoquinoline-3,6-dicarboxylate can be represented by the SMILES string: CCOC(c1ccc2c(c1)c(c(cn2)C(=O)OCC)N)=O . This compound is achiral .Chemical Reactions Analysis
The 4-aminoquinoline class, which Diethyl 4-aminoquinoline-3,6-dicarboxylate belongs to, has been found to participate in both electrophilic and nucleophilic substitution reactions .Physical And Chemical Properties Analysis
Diethyl 4-aminoquinoline-3,6-dicarboxylate has a logP value of 3.0524 and a logD value of 3.0524. It has 7 hydrogen bond acceptors and 2 hydrogen bond donors. Its polar surface area is 69.984 .Future Directions
The future of 4-aminoquinolines, including Diethyl 4-aminoquinoline-3,6-dicarboxylate, lies in the development of new therapeutic agents. There have been recent medicinal chemistry campaigns resulting in the development of short-chain chloroquine analogues, organometallic antimalarials, and the “fusion” antimalarial trioxaquine .
properties
IUPAC Name |
diethyl 4-aminoquinoline-3,6-dicarboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O4/c1-3-20-14(18)9-5-6-12-10(7-9)13(16)11(8-17-12)15(19)21-4-2/h5-8H,3-4H2,1-2H3,(H2,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPSDJTRVRBVVNM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(C(=CN=C2C=C1)C(=O)OCC)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Diethyl 4-aminoquinoline-3,6-dicarboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.